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Compound of Interest

Compound Name: Cartap hydrochloride

Cat. No.: B6595328

An in-depth guide for researchers, scientists, and drug development professionals on the
chemical properties, mechanism of action, and toxicological profile of the insecticide Cartap
Hydrochloride.

Chemical Identity

Cartap hydrochloride is a nereistoxin analogue insecticide used to control a variety of
chewing and sucking pests.[1] Its chemical identity is defined by the following International
Union of Pure and Applied Chemistry (IUPAC) name and Chemical Abstracts Service (CAS)
number.

Identifier Value

S-[3-carbamoylsulfanyl-2-
IUPAC Name (dimethylamino)propyl]
carbamothioate;hydrochloride[2][3]

CAS Number 15263-52-2[4][5]

] S,S'-[2-(dimethylamino)trimethylene]
Alternative IUPAC Name S )
bis(thiocarbamate) hydrochloride

Alternative CAS Number 22042-59-7 (unspecified hydrochloride)

Mechanism of Action
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Cartap hydrochloride functions primarily as a non-competitive antagonist of the nicotinic
acetylcholine receptor (hAAChR) in the insect central nervous system. This action blocks
synaptic transmission, leading to paralysis and eventual death of the insect. While it is often
considered a pro-insecticide that converts to nereistoxin, studies have shown that cartap itself
can directly block the nAChR channel.

A secondary mechanism of action has been proposed, involving the disruption of calcium
homeostasis. This hypothesis suggests that cartap hydrochloride inhibits the binding of
ryanodine to the Ca2+ release channel in the sarcoplasmic reticulum in a dose-dependent
manner. This inhibition, coupled with the promotion of extracellular Ca2+ influx and induction of
internal Ca2+ release, leads to persistent muscle contraction and paralysis.
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Proposed mechanisms of action for Cartap Hydrochloride.

Toxicological Data

Cartap hydrochloride is classified as a moderately hazardous insecticide. The following table

summarizes key toxicological data.
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Parameter Value Species Reference

Oral LDso 100-200 mg/kg Monkey

Experimental Protocols
Radioligand Binding Assay for nAChR

Objective: To determine the binding affinity of Cartap hydrochloride to the nicotinic
acetylcholine receptor.

Methodology:

Prepare membrane fractions from honeybee (Apis mellifera) heads.

 Incubate the membrane preparation with a radiolabeled ligand that binds to the nAChR, such
as [3H]thienylcyclohexylpiperidine, which targets the non-competitive blocker site.

e Add varying concentrations of Cartap hydrochloride to the incubation mixture to compete
with the radioligand for binding.

 After incubation, separate the bound and free radioligand using a filtration method.
¢ Quantify the amount of bound radioactivity using liquid scintillation counting.

e Analyze the data to determine the concentration of Cartap hydrochloride that inhibits 50%
of the specific binding of the radioligand (ICso), which is a measure of its binding affinity.
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Workflow for determining nAChR binding affinity.

In Vivo Toxicity Study in Earthworms

Objective: To assess the ecotoxicity of Cartap hydrochloride on a non-target organism, the

earthworm Perionyx excavatus.

Methodology:

+ Acclimate earthworms (Perionyx excavatus) to laboratory conditions.
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e Prepare soil microcosms with varying sublethal concentrations of Cartap hydrochloride
(e.g., 2 ppm, 5 ppm, and 10 ppm) and a control group with no pesticide.

 Introduce a known number and weight of earthworms into each microcosm.

e Maintain the microcosms for a set period (e.g., 30 days) under controlled temperature and
pH conditions.

e Atregular intervals, monitor and record survivability, changes in body weight, and feeding
rate.

o At the end of the experiment, analyze the data to determine the dose-dependent effects of
Cartap hydrochloride on the physiological parameters of the earthworms.

Conclusion

This technical guide provides a comprehensive overview of Cartap hydrochloride for
researchers and scientists. The information presented on its chemical identity, dual
mechanisms of action involving both nicotinic acetylcholine receptors and calcium channels,
and toxicological profile offers a solid foundation for further investigation. The detailed
experimental protocols serve as a practical starting point for studies on its efficacy, safety, and
environmental impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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